4-Morpholino-pyridine-2,6-dicarboxylic acid

• Molecular Formula: C11H12N2O5
• Molecular Weight: 252.22 g/mol
• IUPAC Name: 4-morpholin-4-ylpyridine-2,6-dicarboxylic acid
• InChI: InChI=1S/C11H12N2O5/c14-10(15)8-5-7(6-9(12-8)11(16)17)13-1-3-18-4-2-13/h5-6H,1-4H2,(H,14,15)(H,16,17)
• InChI Key: HEUCIBREYIIVAV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=NC(=C2)C(=O)O)C(=O)O

Description

4-Morpholino-pyridine-2,6-dicarboxylic acid is a useful research compound. Its molecular formula is C11H12N2O5 and its molecular weight is 252.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-chloro-pyridine-2,6-dicarboxylic acid (0.025 mol, 5.0 g) is slowly added under stirring to a solution of morpholine (0.250 mol, 21.6 g) at room temperature. Care is taken to avoid a too-fast addition leading to local temperature increase. Precipitation of a solid is observed. The reaction mixture is heated at 120° C. for 2 hr. By gradually heating the reaction mixture becomes solid. After cooling at 60° C., H20 (80 ml) is added and the mixture is stirred for 30 min. until the solid is completely dissolved. The solution is then acidified with 2M HCl until pH=1. The formed precipitate is filtered, washed twice H2O and dried overnight at 70° C. (70%)